N-(3-chloro-4-methoxyphenyl)-2-methoxy-2-phenylacetamide

• IUPAC Name: N-(3-chloro-4-methoxyphenyl)-2-methoxy-2-phenylacetamide
• InChI: InChI=1S/C16H16ClNO3/c1-20-14-9-8-12(10-13(14)17)18-16(19)15(21-2)11-6-4-3-5-7-11/h3-10,15H,1-2H3,(H,18,19)
• InChI Key: YWKLPSRAQGDBEA-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)NC(=O)C(C2=CC=CC=C2)OC)Cl
• Molecular Formula: C16H16ClNO3
• Molecular Weight: 305.75 g/mol

Description

N-(3-chloro-4-methoxyphenyl)-2-methoxy-2-phenylacetamide, also known as CMMPA, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. CMMPA is a white crystalline powder that is soluble in organic solvents such as ethanol and methanol. In

Mechanism of Action

The mechanism of action of N-(3-chloro-4-methoxyphenyl)-2-methoxy-2-phenylacetamide is not fully understood, but it is believed to act as an inhibitor of certain enzymes and receptors in the body. Specifically, N-(3-chloro-4-methoxyphenyl)-2-methoxy-2-phenylacetamide has been shown to inhibit the activity of cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are enzymes involved in the production of inflammatory mediators. Additionally, N-(3-chloro-4-methoxyphenyl)-2-methoxy-2-phenylacetamide has been shown to bind to certain receptors in the brain, which may contribute to its potential neuroprotective effects.
Biochemical and Physiological Effects:
N-(3-chloro-4-methoxyphenyl)-2-methoxy-2-phenylacetamide has been shown to have various biochemical and physiological effects in vitro and in vivo. In vitro studies have demonstrated that N-(3-chloro-4-methoxyphenyl)-2-methoxy-2-phenylacetamide can inhibit the proliferation and migration of cancer cells, reduce the production of inflammatory mediators, and protect against oxidative stress. In vivo studies have shown that N-(3-chloro-4-methoxyphenyl)-2-methoxy-2-phenylacetamide can reduce inflammation, protect against neurodegeneration, and improve cognitive function.

Advantages and Limitations for Lab Experiments

One advantage of using N-(3-chloro-4-methoxyphenyl)-2-methoxy-2-phenylacetamide in lab experiments is its relatively simple synthesis method, which allows for the preparation of large quantities of the compound. Additionally, N-(3-chloro-4-methoxyphenyl)-2-methoxy-2-phenylacetamide has been shown to have low toxicity and good stability, making it a safe and reliable reagent for various applications. However, one limitation of using N-(3-chloro-4-methoxyphenyl)-2-methoxy-2-phenylacetamide is its limited solubility in aqueous solutions, which may require the use of organic solvents in certain experiments.

Future Directions

There are several future directions for the study of N-(3-chloro-4-methoxyphenyl)-2-methoxy-2-phenylacetamide. One area of interest is the development of N-(3-chloro-4-methoxyphenyl)-2-methoxy-2-phenylacetamide-based drugs for the treatment of various diseases. Specifically, further studies are needed to elucidate the mechanism of action of N-(3-chloro-4-methoxyphenyl)-2-methoxy-2-phenylacetamide and to optimize its pharmacological properties. Additionally, the use of N-(3-chloro-4-methoxyphenyl)-2-methoxy-2-phenylacetamide in material science and organic synthesis is an area that could be further explored. Finally, the development of new synthetic methods for N-(3-chloro-4-methoxyphenyl)-2-methoxy-2-phenylacetamide and its derivatives may lead to the discovery of new compounds with improved properties and potential applications.

Scientific Research Applications

N-(3-chloro-4-methoxyphenyl)-2-methoxy-2-phenylacetamide has been studied for its potential applications in various fields, including medicinal chemistry, material science, and organic synthesis. In medicinal chemistry, N-(3-chloro-4-methoxyphenyl)-2-methoxy-2-phenylacetamide has been explored as a potential drug candidate for the treatment of various diseases such as cancer, inflammation, and neurodegenerative disorders. In material science, N-(3-chloro-4-methoxyphenyl)-2-methoxy-2-phenylacetamide has been used as a building block for the synthesis of functionalized polymers and metal-organic frameworks. In organic synthesis, N-(3-chloro-4-methoxyphenyl)-2-methoxy-2-phenylacetamide has been used as a reagent for the preparation of various compounds.